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Compound of Interest

Compound Name:
22,23-Dihydroavermectin B1a

aglycon

Cat. No.: B2661780 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the core physicochemical properties of

22,23-Dihydroavermectin B1a aglycone, a key derivative in the study of avermectins. The

information presented is intended to support research and development activities where

precise molecular characteristics are paramount.

Quantitative Data Summary
The fundamental molecular properties of 22,23-Dihydroavermectin B1a aglycone have been

determined and are summarized in the table below for ease of reference and comparison.

Property Value Citations

Molecular Weight 586.8 g/mol [1]

Molecular Formula C₃₄H₅₀O₈ [1]

CAS Number 73162-95-5 [1][2]

Synonyms

Ivermectin B1a aglycone,

Avermectin B1a aglycone,

Ivermectin Impurity G

[1][3]
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Experimental Protocols: Determination of Molecular
Weight
The molecular weight of a compound such as 22,23-Dihydroavermectin B1a aglycone is

typically determined using mass spectrometry. A detailed, generalized protocol for this

determination is as follows:

Objective: To determine the accurate molecular mass of the analyte.

Instrumentation: High-resolution mass spectrometer (e.g., Q-TOF, Orbitrap).

Methodology:

Sample Preparation: A dilute solution of 22,23-Dihydroavermectin B1a aglycone is

prepared in a suitable volatile solvent, such as methanol or acetonitrile.

Ionization: The sample solution is introduced into the mass spectrometer. Electrospray

ionization (ESI) is a common technique for molecules of this type, as it is a soft ionization

method that minimizes fragmentation.

Mass Analysis: The ionized molecules are guided into the mass analyzer. The analyzer

separates the ions based on their mass-to-charge ratio (m/z).

Detection: The separated ions are detected, and a mass spectrum is generated, which plots

ion intensity versus m/z.

Data Interpretation: The molecular weight is determined from the peak corresponding to the

molecular ion (e.g., [M+H]⁺ or [M+Na]⁺). High-resolution instruments provide a highly

accurate mass measurement, which can be used to confirm the elemental composition.

The workflow for this experimental determination can be visualized as follows:
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Experimental Workflow: Molecular Weight Determination
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A generalized workflow for determining the molecular weight of a chemical compound using
mass spectrometry.

Structural and Relational Information
22,23-Dihydroavermectin B1a aglycone is structurally derived from Ivermectin B1a through

the hydrolysis of its disaccharide unit. This relationship is crucial for understanding its chemical
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and biological properties.[1][3] It is considered an acid degradation product of ivermectin.[1][2]

[3]

The hierarchical relationship of these compounds can be represented as follows:

Ivermectin B1a
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22,23-Dihydroavermectin B1a Aglycone
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The chemical relationship between Ivermectin B1a and its aglycone derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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